Cas no 1804668-39-0 (3-Bromo-2-(chloromethyl)-4-(difluoromethyl)pyridine-5-carboxaldehyde)

• Product Name: 3-Bromo-2-(chloromethyl)-4-(difluoromethyl)pyridine-5-carboxaldehyde
• CAS No: 1804668-39-0
• MF: C₈H₅BrClF₂NO
• MW: 284.48520731926
• CID: 4863970
• Update Time: 2025-05-25

3-Bromo-2-(chloromethyl)-4-(difluoromethyl)pyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(chloromethyl)-4-(difluoromethyl)pyridine-5-carboxaldehyde

• Inchi： 1S/C8H5BrClF2NO/c9-7-5(1-10)13-2-4(3-14)6(7)8(11)12/h2-3,8H,1H2
• InChI Key： VPWGDCDBPOZYMJ-UHFFFAOYSA-N
• SMILES： BrC1C(CCl)=NC=C(C=O)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• XLogP3: 2.1
• Topological Polar Surface Area: 30

Additional information on 3-Bromo-2-(chloromethyl)-4-(difluoromethyl)pyridine-5-carboxaldehyde

Comprehensive Overview of 3-Bromo-2-(chloromethyl)-4-(difluoromethyl)pyridine-5-carboxaldehyde (CAS No. 1804668-39-0)

3-Bromo-2-(chloromethyl)-4-(difluoromethyl)pyridine-5-carboxaldehyde (CAS No. 1804668-39-0) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of heterocyclic compounds known for their versatility in synthetic chemistry. The presence of multiple functional groups, including bromo, chloromethyl, difluoromethyl, and carboxaldehyde, makes it a valuable intermediate for the synthesis of more complex molecules. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and material science.

The unique structural features of 3-Bromo-2-(chloromethyl)-4-(difluoromethyl)pyridine-5-carboxaldehyde make it a subject of interest in modern organic synthesis. The bromo and chloromethyl groups provide excellent sites for further functionalization, enabling the creation of diverse derivatives. Meanwhile, the difluoromethyl group is particularly noteworthy due to its ability to influence the electronic and steric properties of the molecule, which is crucial for optimizing biological activity. This compound is often discussed in the context of fluorinated pyridines, a trending topic in medicinal chemistry due to their enhanced metabolic stability and bioavailability.

In recent years, the demand for fluorinated compounds has surged, driven by their applications in pharmaceuticals, agrochemicals, and materials science. The difluoromethyl moiety in 3-Bromo-2-(chloromethyl)-4-(difluoromethyl)pyridine-5-carboxaldehyde aligns with this trend, as it mimics the properties of a carbonyl group while offering improved lipophilicity and resistance to oxidative degradation. This makes the compound a promising candidate for the development of next-generation therapeutics and crop protection agents. Researchers are also exploring its potential in catalysis and polymer chemistry, where its unique reactivity can be leveraged to create novel materials.

From a synthetic perspective, 3-Bromo-2-(chloromethyl)-4-(difluoromethyl)pyridine-5-carboxaldehyde poses both challenges and opportunities. The presence of multiple reactive sites requires careful control over reaction conditions to avoid unwanted side products. However, this complexity also opens doors to innovative synthetic strategies, such as cross-coupling reactions and nucleophilic substitutions, which are widely used in the construction of complex organic frameworks. The compound's CAS No. 1804668-39-0 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory filings.

The growing interest in sustainable chemistry has also brought attention to compounds like 3-Bromo-2-(chloromethyl)-4-(difluoromethyl)pyridine-5-carboxaldehyde. Researchers are investigating greener synthetic routes, such as catalytic methods and solvent-free reactions, to minimize environmental impact. Additionally, the compound's potential role in bioconjugation and proteomics is being explored, as its functional groups can be used to tag biomolecules for diagnostic and therapeutic purposes. These applications align with the broader goals of precision medicine and personalized healthcare.

In summary, 3-Bromo-2-(chloromethyl)-4-(difluoromethyl)pyridine-5-carboxaldehyde (CAS No. 1804668-39-0) is a multifaceted compound with significant potential across various scientific disciplines. Its structural complexity, combined with the rising demand for fluorinated building blocks, positions it as a key player in the future of chemical innovation. Whether in drug development, agrochemicals, or advanced materials, this compound continues to inspire researchers to push the boundaries of what is possible in synthetic chemistry.